Cas no 167959-14-0 (1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)-)

• Product Name: 1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)-
• CAS No: 167959-14-0
• MF: C₁₅H₁₁N₃O
• MW: 249.267342805862
• CID: 1355731
• Update Time: 2024-08-17

1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)-
• 1H-Benzimidazole-6-carbonitrile, 2-(4-methoxyphenyl)-

• Inchi： 1S/C15H11N3O/c1-19-12-5-3-11(4-6-12)15-17-13-7-2-10(9-16)8-14(13)18-15/h2-8H,1H3,(H,17,18)
• InChI Key： JTDTWUAEZBPWDN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2)NC2=CC(C#N)=CC=C2N=1

Computed Properties

• Exact Mass: 249.09033

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 499.7±51.0 °C(Predicted)
• PSA: 61.7
• pka: 9.97±0.10(Predicted)